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Compound of Interest

Compound Name: cis-1-Bromo-1-propene

Cat. No.: B1330963

Essential Safety and Handling Guide for cis-1-
Bromo-1-propene

This guide provides critical safety, operational, and disposal information for the handling of cis-
1-Bromo-1-propene in a laboratory setting. The following procedures are designed to mitigate
risks for researchers, scientists, and drug development professionals.

Chemical Properties and Hazards Summary

Synonyms: (Z)-1-bromoprop-1-ene[1][2]
e Appearance: Colorless liquid[2]

e Molecular Formula: CsHsBr[1][2]

e Molecular Weight: 120.98 g/mol [3][4]

» Boiling Point: 58 °C[1][5]

e Flash Point: -34 °C (closed cup)[1][5]

» Hazards: Highly flammable liquid and vapor.[1][3] Causes skin and serious eye irritation.[1]
[3] May cause respiratory irritation.[1][3]
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Personal Protective Equipment (PPE)

Appropriate personal protective equipment is the primary defense against chemical exposure.
The following table summarizes the required PPE for handling cis-1-Bromo-1-propene.
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Body Part Protection Standard/Specification
Tightly fitting safety goggles
o7 i EN 166 (EU) or NIOSH (US)
Eyes/Face with side-shields or a face
] approved.[6]
shield.
It is crucial to select gloves
made from materials resistant
to halogenated hydrocarbons.
Butyl rubber and Neoprene are
often recommended for such
) ) ) ) chemicals.[7] Nitrile gloves
) Chemical-resistant, impervious
Skin/Hands may offer short-term splash

gloves. Inspect before use.

protection but have poor
resistance to many
halogenated hydrocarbons.[8]
Always consult the glove
manufacturer's specific

chemical resistance data.

Respiratory

Use a respirator if exposure
limits are likely to be exceeded

or if irritation is experienced.

A NIOSH-approved respirator
with an organic vapor (OV)
cartridge is recommended.[9]
[10] For halogenated
compounds, a combination
cartridge for organic vapors
and acid gases (e.g., 3M 6003)
may also be suitable.[11] A
cartridge change-out schedule
must be established.[12]

Body

Flame-retardant lab coat and

impervious clothing.

A lab coat made of 100%
cotton at a minimum is
recommended, as synthetic
materials can melt if ignited.
[13]

Occupational Exposure Limits (OELS)
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No specific occupational exposure limits have been established for cis-1-Bromo-1-propene.
However, for the related compound 1-bromopropane, the following limits have been
recommended and can serve as a cautionary reference.

Organization Limit/Guideline Value

TLV-TWA (Threshold Limit
ACGIH Value - Time Weighted 0.1 ppm[14]

Average)

PEL-TWA (Permissible
Cal/OSHA Exposure Limit - Time 5 ppm (25 mg/m3)[15]
Weighted Average)

Disclaimer: These exposure limits are for 1-bromopropane and are provided for informational
purposes only due to the absence of specific data for cis-1-Bromo-1-propene. They should be
used as a conservative guide for ensuring a safe working environment.

Operational Plan

1. Pre-Operational Checks:

e Ensure a certified chemical fume hood is available and functioning correctly.

o Verify that a safety shower and eyewash station are accessible and unobstructed.

o Confirm the availability of an appropriate fire extinguisher (e.g., dry sand, dry chemical, or
alcohol-resistant foam).[16]

 Inspect all required PPE for integrity before use.

» Prepare all necessary equipment and reagents before handling the chemical to minimize the
duration of the procedure.

2. Handling Procedure:

 All handling of cis-1-Bromo-1-propene must be conducted within a chemical fume hood.[5]
[13]
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o Wear the appropriate PPE as detailed in the table above.

e Ground and bond all containers when transferring the liquid to prevent static discharge,
which can be an ignition source.[5][16]

» Avoid contact with skin and eyes and inhalation of vapor or mist.[1][2]
o Keep the container tightly closed when not in use.[13][15]

o Keep away from all sources of ignition, including open flames, hot surfaces, and sparks.[1][5]
[13] Use spark-proof tools if necessary.[16]

3. Post-Handling:

» Wipe down the work area in the fume hood with an appropriate solvent.

» Properly remove and dispose of contaminated gloves and any other disposable PPE.
e Wash hands thoroughly with soap and water after handling the chemical.[15]

o Ensure the container of cis-1-Bromo-1-propene is tightly sealed and stored in a cool, dry,
and well-ventilated area, away from incompatible substances.[15]

Disposal Plan

1. Waste Collection:

¢ Collect all waste containing cis-1-Bromo-1-propene, including unused product and
contaminated materials (e.g., gloves, absorbent pads), in a designated, labeled, and sealed
container.

» cis-1-Bromo-1-propene is a halogenated organic compound. Therefore, its waste must be
segregated into a "Halogenated Organic Waste" container.[1][3][17] Do not mix with non-
halogenated waste.[1][3]

e The waste container should be made of a compatible material, such as polyethylene, as
halogenated solvents can produce acids that corrode metal containers.[18]
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2. Waste Labeling and Storage:

o Clearly label the waste container with "Halogenated Waste" and list the chemical contents,
including "cis-1-Bromo-1-propene”.[1] Do not use abbreviations or chemical formulas.[1]

o Keep the waste container tightly closed at all times, except when adding waste.[1]

o Store the waste container in a well-ventilated area, such as a satellite accumulation area
within the laboratory or a designated waste storage room, away from incompatible materials.
[17][18]

3. Waste Disposal:
» Dispose of the halogenated waste through a licensed hazardous waste disposal company.[1]

e Handle uncleaned empty containers as you would the product itself and dispose of them as
hazardous waste.[1]

Safe Handling Workflow
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Caption: Workflow for the safe handling of cis-1-Bromo-1-propene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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